Cas no 61023-77-6 (1-(2,4-dichlorophenyl)cyclopentylmethanol)

• Product Name: 1-(2,4-dichlorophenyl)cyclopentylmethanol
• CAS No: 61023-77-6
• MF: C₁₂H₁₄Cl₂O
• MW: 245.144961833954
• MDL: MFCD28465183
• CID: 494099
• PubChem ID: 54473118
• Update Time: 2026-04-29

1-(2,4-dichlorophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(2,4-dichlorophenyl)-
• [1-(2,4-dichlorophenyl)cyclopentyl]methanol
• 1-(2,4-dichlorophenyl)cyclopentylmethanol

• MDL： MFCD28465183

Computed Properties

• Exact Mass: 244.04232

Experimental Properties

• PSA: 20.23

Additional information on 1-(2,4-dichlorophenyl)cyclopentylmethanol

Professional Introduction to 1-(2,4-dichlorophenyl)cyclopentylmethanol (CAS No. 61023-77-6)

1-(2,4-dichlorophenyl)cyclopentylmethanol (CAS No. 61023-77-6) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 1-(2,4-dichlorophenyl)cyclopentylmethanol consists of a cyclopentylmethanol moiety linked to a 2,4-dichlorophenyl group. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of chlorine atoms on the aromatic ring enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, 1-(2,4-dichlorophenyl)cyclopentylmethanol has been extensively studied for its pharmacological properties. Researchers have been particularly interested in its potential as a precursor in the synthesis of novel therapeutic agents. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in metabolic and inflammatory processes.

One of the most compelling areas of research involving 1-(2,4-dichlorophenyl)cyclopentylmethanol is its role in developing new treatments for neurological disorders. Studies have indicated that compounds with similar structural motifs may exhibit neuroprotective effects by modulating key signaling pathways. The dichlorophenyl group, in particular, has been associated with enhanced binding affinity to certain neurotransmitter receptors, which could be exploited for therapeutic purposes.

The compound's potential in oncology is another area of active investigation. Preliminary studies suggest that derivatives of 1-(2,4-dichlorophenyl)cyclopentylmethanol may inhibit the growth of cancer cells by interfering with critical cellular processes such as proliferation and apoptosis. The chlorine atoms on the aromatic ring are believed to play a crucial role in these interactions by increasing the compound's ability to cross cell membranes and reach intracellular targets.

The synthesis of 1-(2,4-dichlorophenyl)cyclopentylmethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex framework of this compound.

In addition to its synthetic significance, 1-(2,4-dichlorophenyl)cyclopentylmethanol has been explored for its role in material science. Its unique chemical properties make it a candidate for developing new polymers and coatings with enhanced durability and functionality. The ability to incorporate this compound into materials at the molecular level could lead to innovative solutions in industries ranging from aerospace to electronics.

The environmental impact of using 1-(2,4-dichlorophenyl)cyclopentylmethanol is also a consideration in its application. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into the production process to ensure that this valuable compound can be utilized responsibly.

The future prospects for 1-(2,4-dichlorophenyl)cyclopentylmethanol are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are crucial in translating laboratory findings into practical solutions for real-world challenges. As our understanding of this compound grows, so too will its significance in advancing chemical and pharmaceutical sciences.